Cas no 941918-90-7 (1-(4-chlorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• CAS No: 941918-90-7
• MF: C₂₀H₂₀ClN₃O₃S₂
• MW: 449.974101066589
• CID: 5448745
• Update Time: 2025-10-07

1-(4-chlorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 1-[(4-chlorophenyl)sulfonyl]-N-(6-methyl-2-benzothiazolyl)-
• 1-(4-chlorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H20ClN3O3S2/c1-13-2-7-17-18(12-13)28-20(22-17)23-19(25)14-8-10-24(11-9-14)29(26,27)16-5-3-15(21)4-6-16/h2-7,12,14H,8-11H2,1H3,(H,22,23,25)
• InChI Key： HYMHZAWQINSCBD-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C(NC2=NC3=CC=C(C)C=C3S2)=O)CC1

Additional information on 1-(4-chlorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

1-(4-Chlorobenzenesulfonyl)-N-(6-Methyl-1,3-Benzothiazol-2-yl)Piperidine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 941918-90-7, known as 1-(4-chlorobenzenesulfonyl)-N-(6-methyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzenesulfonyl group, a benzothiazole moiety, and a piperidine ring. The combination of these structural elements contributes to its unique chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and serve as potential drug candidates. The benzenesulfonyl group in this compound is particularly notable for its role in enhancing the stability and bioavailability of the molecule. Additionally, the benzothiazole moiety is known for its versatility in forming hydrogen bonds and exhibiting aromatic interactions, which are critical for molecular recognition and binding affinity.

The piperidine ring in this compound adds another layer of complexity by introducing nitrogen into the structure, which can participate in various chemical reactions and interactions. This nitrogen-containing ring system is often associated with improved pharmacokinetic properties, making it a valuable component in drug design. Recent research has focused on optimizing the substitution patterns on the piperidine ring to enhance its therapeutic potential while minimizing off-target effects.

One of the most promising applications of this compound lies in its potential as an inhibitor of specific enzyme targets. For instance, studies have shown that sulfonamides can act as competitive inhibitors of proteases and kinases, which are key players in various disease pathways. The combination of the benzenesulfonyl group with the benzothiazole moiety creates a unique environment that may allow for selective inhibition of these enzymes, making it a compelling candidate for further investigation.

In addition to its enzymatic applications, this compound has also been explored for its role in materials science. The aromaticity and conjugation within the molecule make it a potential candidate for use in organic electronics or as a component in advanced materials such as polymers or nanoparticles. Researchers are currently investigating how the electronic properties of this compound can be leveraged to develop new materials with enhanced performance characteristics.

From a synthetic standpoint, the preparation of this compound involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The construction of the benzothiazole ring typically involves cyclization reactions under specific conditions, while the introduction of the sulfonamide group requires precise control over nucleophilic substitution reactions. These synthetic strategies not only demonstrate the versatility of organic chemistry but also pave the way for further exploration into related compounds.

Looking ahead, ongoing research is focused on understanding the mechanistic details of how this compound interacts with its target molecules. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to provide insights into its binding modes and selectivity profiles. These studies are expected to inform future drug design efforts and potentially lead to novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, CAS No. 941918-90-7 represents a fascinating example of how complex organic molecules can be designed to address pressing challenges in medicine and materials science. Its unique structure, combining elements such as benzenesulfonyl, benzothiazole, and piperidine, positions it as a valuable tool for researchers across multiple disciplines. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking advancements in these fields.